Cas no 853574-41-1 (2-Chloro-N-(2-{(4-Chlorophenyl)MethylSulfanyl}Ethyl)Acetamide)

• Product Name: 2-Chloro-N-(2-{(4-Chlorophenyl)MethylSulfanyl}Ethyl)Acetamide
• CAS No: 853574-41-1
• MF: C₁₁H₁₃Cl₂NOS
• MW: 278.198019742966
• CID: 3108205
• PubChem ID: 4962289
• Update Time: 2025-05-19

2-Chloro-N-(2-{(4-Chlorophenyl)MethylSulfanyl}Ethyl)Acetamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-{2-[(4-chlorobenzyl)thio]ethyl}acetamide
• 2-chloro-N-[2-[(4-chlorophenyl)methylsulfanyl]ethyl]acetamide
• Z89267923
• SR-01000069019
• AKOS030752788
• 2-chloro-N-(2-{[(4-chlorophenyl)methyl]sulfanyl}ethyl)acetamide
• EN300-13197
• 853574-41-1
• G24039
• C11H13Cl2NOS
• 2-Chloro-n-(2-[(4-chlorobenzyl)thio]ethyl)acetamide
• CS-0233240
• SR-01000069019-1
• 2-Chloro-N-(2-{(4-Chlorophenyl)MethylSulfanyl}Ethyl)Acetamide

• Inchi： 1S/C11H13Cl2NOS/c12-7-11(15)14-5-6-16-8-9-1-3-10(13)4-2-9/h1-4H,5-8H2,(H,14,15)
• InChI Key： MGPWYCXYSALRKJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CSCCNC(CCl)=O

Computed Properties

• Exact Mass: 277.0094906Da
• Monoisotopic Mass: 277.0094906Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-Chloro-N-(2-{(4-Chlorophenyl)MethylSulfanyl}Ethyl)Acetamide

Introduction to 2-Chloro-N-(2-{(4-Chlorophenyl)MethylSulfanyl}Ethyl)Acetamide (CAS No. 853574-41-1)

2-Chloro-N-(2-{(4-Chlorophenyl)MethylSulfanyl}Ethyl)Acetamide, identified by its CAS number 853574-41-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of chloro and sulfanyl functional groups, which contribute to its unique reactivity and potential applications in drug discovery. The structural motif of this molecule, featuring an acetamide backbone and a substituted ethyl chain, positions it as a versatile intermediate in the synthesis of more complex pharmacophores.

The nomenclature of this compound adheres to the strict guidelines set forth by the International Union of Pure and Applied Chemistry (IUPAC), ensuring clarity and precision in its identification. The presence of a chloro group at the alpha position relative to the carbonyl functionality in the acetamide moiety, along with the sulfanyl-substituted ethyl side chain, underscores its potential as a building block for medicinal chemistry applications. Such structural features are often exploited in the design of molecules targeting specific biological pathways, particularly those involving enzyme inhibition or receptor binding.

In recent years, there has been a surge in research focused on developing novel small-molecule inhibitors for therapeutic purposes. The 2-Chloro-N-(2-{(4-Chlorophenyl)MethylSulfanyl}Ethyl)Acetamide scaffold has emerged as a promising candidate due to its ability to modulate biological targets through precise steric and electronic interactions. The chloro group, for instance, can engage in halogen bonding with complementary sites on proteins, while the sulfanyl moiety may participate in hydrogen bonding or π-stacking interactions, depending on the context of the molecular assembly.

One of the most compelling aspects of this compound is its potential utility in the development of antimicrobial agents. The structural features present in 2-Chloro-N-(2-{(4-Chlorophenyl)MethylSulfanyl}Ethyl)Acetamide have been shown to mimic natural product scaffolds that exhibit potent activity against resistant bacterial strains. By leveraging computational chemistry and high-throughput screening techniques, researchers have identified derivatives of this compound that exhibit enhanced efficacy against Gram-negative pathogens. This aligns with the growing global concern over antibiotic resistance and underscores the need for innovative therapeutic strategies.

The synthetic pathways for 2-Chloro-N-(2-{(4-Chlorophenyl)MethylSulfanyl}Ethyl)Acetamide are equally fascinating from a chemical perspective. The synthesis typically involves multi-step reactions, including nucleophilic substitution, condensation reactions, and functional group transformations. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the sulfanyl-substituted ethyl side chain, while protecting group strategies are employed to ensure regioselectivity during subsequent modifications.

Recent advancements in green chemistry have also influenced the synthesis of this compound. Researchers are increasingly adopting solvent-free conditions, catalytic methods that minimize waste generation, and energy-efficient processes to improve sustainability. For instance, microwave-assisted organic synthesis (MAOS) has been utilized to accelerate reaction times without compromising yield or purity. Such innovations not only enhance efficiency but also align with global efforts to reduce the environmental footprint of chemical manufacturing.

The pharmacological profile of 2-Chloro-N-(2-{(4-Chlorophenyl)MethylSulfanyl}Ethyl)Acetamide is another area of active investigation. Preclinical studies have demonstrated its potential as an inhibitor of various enzymes implicated in inflammatory diseases and cancer progression. The sulfanyl group, in particular, has been shown to modulate enzyme activity by interacting with key residues within the active site pocket. This has led to interest in exploring its efficacy as a covalent inhibitor, where it can form stable bonds with target enzymes, thereby disrupting their function.

In addition to its enzyme-targeting capabilities, this compound has also shown promise as an antioxidant agent. Reactive oxygen species (ROS) play a significant role in cellular damage and disease progression, making antioxidants crucial for maintaining healthspan. The electron-withdrawing nature of the chloro group can stabilize free radicals through single-electron transfer (SET) mechanisms, while the sulfanyl moiety may scavenge ROS through nucleophilic attack. These dual mechanisms make it an attractive candidate for therapeutic development.

The drug discovery pipeline is continuously evolving with new computational tools and experimental methodologies being developed to accelerate lead optimization. Virtual screening techniques have been employed to identify potential binding poses of 2-Chloro-N-(2-{(4-Chlorophenyl)MethylSulfanyl}Ethyl)Acetamide against biological targets using molecular docking simulations. These simulations provide insights into binding affinities and interaction patterns that guide experimental validation efforts.

Furthermore, advances in proteomics and metabolomics have enabled researchers to gain deeper insights into how this compound interacts with biological systems at a systems-level perspective. By analyzing changes in protein expression profiles or metabolic pathways following exposure to this compound, scientists can identify off-target effects or unexpected beneficial interactions that might not be apparent from traditional assays alone.

The regulatory landscape surrounding novel pharmaceutical compounds like 2-Chloro-N-(2-{(4-Chlorophenyl)MethylSulfanyl}Ethyl)Acetamide is stringent but well-established. Regulatory agencies such as the U.S. Food and Drug Administration (FDA), European Medicines Agency (EMA), and others require comprehensive preclinical data before approving new drugs for human use. This includes toxicology studies assessing acute toxicity endpoints along with long-term safety profiles under various exposure conditions.

Despite these challenges, 2-Chloro-N-(2-{(4-Chlorophenyl)MethylSulfanyl}Ethyl)Acetamide represents an exciting frontier for medicinal chemists seeking innovative solutions for unmet medical needs. Its unique structural features offer multiple avenues for therapeutic intervention across diverse disease areas including oncology, neurodegenerative disorders, cardiovascular diseases, autoimmune conditions, among others where current treatments remain suboptimal.